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Compound of Interest

Compound Name: Promecarb

Cat. No.: B155259

Audience: Researchers, scientists, and drug development professionals.

Introduction

Promecarb is a non-systemic carbamate insecticide effective against a range of foliage and
fruit-eating insects through contact and stomach action.[1] Like other carbamate pesticides, its
mechanism of action involves the inhibition of the enzyme acetylcholinesterase (AChE).[1][2][3]
[4] This inhibition leads to the accumulation of the neurotransmitter acetylcholine at the
synaptic cleft, causing excessive nerve stimulation, paralysis, and eventual death of the insect.

These application notes provide detailed protocols for conducting topical, contact, and
ingestion bioassays to determine the toxicity of Promecarb against various insect species. The
primary goal of these bioassays is to quantify the dose-response relationship and determine
key toxicological endpoints such as the median lethal dose (LD50) or median lethal
concentration (LC50).[5][6]

Signaling Pathway of Promecarb Action

Promecarb exerts its toxic effect by interfering with synaptic transmission in the insect's
nervous system. The diagram below illustrates the inhibition of acetylcholinesterase (AChE) by
Promecarb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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